Cas no 2228149-90-2 (tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate
• CAS No: 2228149-90-2
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6518793
• PubChem ID: 165832802
• Update Time: 2025-09-28

tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate
• EN300-1878438
• 2228149-90-2
• tert-butyl N-[2-methyl-5-(piperazin-1-yl)phenyl]carbamate

• Inchi： 1S/C16H25N3O2/c1-12-5-6-13(19-9-7-17-8-10-19)11-14(12)18-15(20)21-16(2,3)4/h5-6,11,17H,7-10H2,1-4H3,(H,18,20)
• InChI Key： IQIMSJRLTYGMCR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate (CAS No. 2228149-90-2)

The compound tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate (CAS No. 2228149-90-2) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. With its unique structural features, including a piperazine ring and a tert-butyl carbamate group, this molecule serves as a versatile intermediate in drug discovery. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

Recent trends in medicinal chemistry highlight the growing demand for piperazine-containing compounds, with tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate emerging as a valuable building block. The compound's molecular architecture allows for diverse modifications, making it attractive for structure-activity relationship (SAR) studies. Pharmaceutical companies are investigating its application in developing novel kinase inhibitors and GPCR modulators, addressing current challenges in targeted therapies.

The synthesis of CAS 2228149-90-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound. Stability studies indicate that proper storage under inert atmosphere at low temperatures (-20°C) maintains its integrity for extended periods, a critical factor for research applications.

From a drug development perspective, the methyl-phenyl-piperazine core of this molecule offers interesting pharmacological properties. Computational modeling suggests good blood-brain barrier permeability, sparking interest in neurological applications. Current research explores its potential as a precursor for PET radiotracers, aligning with the increasing focus on diagnostic imaging agents in precision medicine.

Environmental and safety assessments of tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate indicate it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. The compound's biodegradation profile and ecotoxicological effects remain areas of ongoing investigation as part of responsible research practices.

The pharmaceutical industry's shift toward fragment-based drug design has increased the relevance of CAS 2228149-90-2 as a valuable chemical scaffold. Its balanced lipophilicity and molecular weight make it suitable for hit-to-lead optimization processes. Several patent applications have recently emerged featuring derivatives of this core structure, particularly in oncology and neurodegenerative disease research.

Quality control protocols for tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate emphasize the importance of monitoring residual solvents and byproducts. Advanced purification methods such as preparative HPLC or recrystallization from appropriate solvent systems can achieve pharmaceutical-grade material. The compound's stability under various pH conditions is being evaluated to determine formulation compatibility for potential drug products.

Emerging applications in chemical biology utilize piperazin-1-yl phenylcarbamate derivatives as tool compounds for target identification and validation. The tert-butyl protecting group offers synthetic flexibility for subsequent transformations, while the methyl substitution pattern influences metabolic stability. These features contribute to the growing commercial demand for this intermediate, with several specialty chemical suppliers now including it in their catalogs.

Recent scientific publications have highlighted the compound's utility in developing positron emission tomography (PET) ligands, particularly for imaging neurotransmitter systems. The 2-methyl-5-(piperazin-1-yl)phenyl moiety provides an excellent platform for radiochemical modifications, addressing the need for improved neuroimaging agents in clinical research.

From a regulatory standpoint, tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate currently falls under general chemical regulations rather than specific controlled substance categories. However, researchers should stay informed about evolving chemical control policies, especially concerning piperazine derivatives. Proper documentation and material tracking are essential for compliance with laboratory safety standards and research ethics guidelines.

The compound's crystallization behavior and polymorphic forms have become subjects of investigation, as these physical properties significantly impact formulation development. Differential scanning calorimetry (DSC) studies reveal interesting thermal characteristics that may influence processing conditions during scale-up activities. These findings are particularly relevant for pharmaceutical scientists working on solid dosage forms.

In the context of green chemistry initiatives, synthetic routes to CAS 2228149-90-2 are being optimized to reduce environmental impact. Catalytic methods and solvent selection strategies aim to minimize waste generation while maintaining yield and purity. Such improvements align with the pharmaceutical industry's sustainability goals and regulatory expectations for greener manufacturing processes.

Looking forward, the scientific community anticipates expanded applications for tert-butyl N-2-methyl-5-(piperazin-1-yl)phenylcarbamate in chemical biology and medicinal chemistry. Its structural features position it as a promising scaffold for addressing unmet medical needs through rational drug design. Continued research will likely uncover new therapeutic areas where this compound and its derivatives can make significant contributions.